Cas no 348640-92-6 (1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-
• CAS No: 348640-92-6
• MF: C₁₅H₁₁N₃O₂S
• MW: 297.331741571426
• CID: 832926
• Update Time: 2026-04-29

1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-
• tert-butyl 3-oxo-2-phenyl-3a,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate
• 1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
• 4-cyano-1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 5-Boc-3-oxo-2-phenyl-2,3,3a,4,6,7-hexahydropyrazolo[4,3-c]pyridine

• Inchi： InChI=1S/C15H11N3O2S/c1-11-2-4-13(5-3-11)21(19,20)18-9-7-14-12(10-16)6-8-17-15(14)18/h2-9H,1H3
• InChI Key： NUMXATTZBJKUED-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2N=CC=C3C#N

Computed Properties

• Exact Mass: 297.05700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 84.13000
• LogP: 3.53418